Cas no 318949-29-0 (1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)-)

• Product Name: 1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)-
• CAS No: 318949-29-0
• MF: C₁₄H₁₄ClN₃O
• MW: 275.733461856842
• MDL: MFCD01314860
• CID: 5224113
• Update Time: 2025-06-10

1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)-

• MDL： MFCD01314860
• Inchi： 1S/C14H14ClN3O/c1-9-2-6-11(7-3-9)18-13(12(15)8-16-18)14(19)17-10-4-5-10/h2-3,6-8,10H,4-5H2,1H3,(H,17,19)
• InChI Key： BLLRBQTXVYGFRK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C(NC2CC2)=O)=C(Cl)C=N1

Additional information on 1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)-

Introduction to 1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)- (CAS No. 318949-29-0) and Its Emerging Applications in Chemical Biology

The compound 1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)-, identified by its CAS number 318949-29-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a pyrazole core, combined with chloro, cyclopropyl, and methylphenyl substituents, endows the molecule with distinct chemical properties that make it a valuable scaffold for drug discovery and molecular probe development.

1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)- is particularly noteworthy for its potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Recent studies have highlighted its role as a lead compound in the development of novel therapeutic agents. The pyrazole moiety is well-documented for its ability to interact with various biological targets, including enzymes and receptors, while the chloro and cyclopropyl groups enhance binding affinity and selectivity. This combination has positioned the compound as a promising candidate for further investigation.

In the realm of medicinal chemistry, the structural diversity of 1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)- allows for extensive modifications, enabling researchers to fine-tune its pharmacological profile. The carboxamide functional group at the 5-position of the pyrazole ring contributes to hydrogen bonding capabilities, which is crucial for interactions with biological targets. Additionally, the 4-methylphenyl substituent introduces lipophilicity, improving membrane permeability—a key factor in drug bioavailability.

Recent advancements in computational chemistry have facilitated the rapid screening of analogs derived from 1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)-, accelerating the discovery process. Machine learning models have been employed to predict binding affinities and identify potential drug candidates with enhanced efficacy. These computational approaches have complemented traditional synthetic strategies, leading to more efficient development pipelines.

The compound's relevance extends to its application in studying enzyme inhibition mechanisms. For instance, researchers have explored its interaction with cytophilic enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Preliminary data suggest that 1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)- exhibits inhibitory activity against these enzymes, potentially offering therapeutic benefits in conditions like arthritis and cardiovascular diseases.

Another area of interest is its role in oncology research. The pyrazole scaffold has been extensively studied for its anti-proliferative effects on various cancer cell lines. The unique substitution pattern in 1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)- enhances its ability to disrupt signaling pathways involved in tumor growth and metastasis. Notably, preclinical studies have demonstrated its potential in inhibiting kinases such as EGFR and MET, which are overexpressed in certain cancers.

The synthesis of 1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include chlorination of the pyrazole ring followed by cyclopropanation and subsequent amide bond formation with the methylphenyl group. These reactions are typically catalyzed by transition metals or organocatalysts, ensuring high yields and purity—essential criteria for pharmaceutical-grade compounds.

In conclusion,1H-Pyrazole-5-carboxamide, 4-chloro-N-cyclopropyl-1-(4-methylphenyl)- (CAS No. 318949-29-0) stands out as a versatile and promising compound in chemical biology and drug discovery. Its unique structural attributes enable interactions with multiple biological targets, making it a valuable tool for therapeutic development. As research progresses, this molecule is expected to contribute significantly to advancements in medicine and biotechnology.